![molecular formula C17H21N5 B6449020 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrido[2,3-d]pyrimidin-4-yl}azetidine CAS No. 2640881-92-9](/img/structure/B6449020.png)
3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrido[2,3-d]pyrimidin-4-yl}azetidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several heterocyclic components, including an octahydrocyclopenta[c]pyrrole and a pyrido[2,3-d]pyrimidine . These types of structures are often found in pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of multiple ring structures. The octahydrocyclopenta[c]pyrrole component, for example, contains a five-membered ring fused to a larger eight-membered ring .Chemical Reactions Analysis
The reactivity of this compound would likely depend on the specific functional groups present. Pyrrolo[2,3-d]pyrimidines, for example, have been found to exhibit a wide range of reactivities .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the octahydrocyclopenta[c]pyrrole component is a solid at room temperature .Mechanism of Action
Target of Action
The primary target of this compound is the α-amylase enzyme . This enzyme plays a crucial role in the breakdown of starch molecules into smaller ones such as glucose and maltose . In the context of diabetes, increased α-amylase activity can contribute to the rapid breakdown of complex carbohydrates into glucose, leading to a faster rise in blood glucose levels following a meal .
Mode of Action
The compound interacts with its target, the α-amylase enzyme, by inhibiting its activity . This inhibition can slow down the digestion and absorption of carbohydrates, resulting in a more regulated and progressive release of glucose into the circulation .
Biochemical Pathways
The inhibition of α-amylase activity affects the carbohydrate metabolism pathway . By reducing α-amylase activity, the breakdown of complex carbohydrates into glucose is slowed down. This leads to a slower increase in blood glucose levels after a meal, which can help manage hyperglycemia in diabetic patients .
Result of Action
The result of the compound’s action is a significant inhibition of the α-amylase enzyme . This leads to a slower digestion and absorption of carbohydrates, resulting in a more gradual increase in blood glucose levels . In vitro antidiabetic analysis demonstrated excellent antidiabetic action for similar compounds .
Advantages and Limitations for Lab Experiments
Advantages of using 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrido[2,3-d]pyrimidin-4-yl}azetidine in laboratory experiments include its low cost, its stability in aqueous solutions, and its ability to interact with proteins and other biological molecules. Additionally, it has a low toxicity profile and is not mutagenic or carcinogenic.
Limitations of using this compound in laboratory experiments include its limited solubility in non-aqueous solvents, its low reactivity with other molecules, and its limited availability. Additionally, it is not approved for use in humans and its effects on humans are not well understood.
Future Directions
For research on 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrido[2,3-d]pyrimidin-4-yl}azetidine include further investigation into its potential as a therapeutic agent, its potential as a biomarker for exposure to environmental pollutants, and its potential to affect gene expression. Additionally, further research is needed to better understand its effects on humans and its potential for use in drug development. Other future directions include the development of new synthesis methods and the development of new analytical techniques for studying the compound.
Synthesis Methods
3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrido[2,3-d]pyrimidin-4-yl}azetidine can be synthesized using a variety of methods. The most common method is the reaction of an aldehyde and an amine in the presence of an acid catalyst. The reaction produces a cyclic amine with a five-membered ring and two nitrogen atoms. Other methods of synthesis include the reaction of a nitrile with an amine, the reaction of an amine with an aldehyde, and the reaction of a carboxylic acid with an amine.
Scientific Research Applications
3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrido[2,3-d]pyrimidin-4-yl}azetidine has been studied for its potential applications in scientific research. It has been used in the development of new drugs, such as anti-cancer drugs, and in the study of enzyme-catalyzed reactions. It has also been studied for its ability to interact with proteins and other biological molecules, and for its potential to affect the environment. Additionally, it has been studied for its potential to act as a biomarker for exposure to environmental pollutants.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The compound 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrido[2,3-d]pyrimidin-4-yl}azetidine has been studied for its ability to inhibit the α-amylase enzyme . This enzyme plays a crucial role in the breakdown of starch molecules into smaller ones such as glucose and maltose . The compound’s interaction with this enzyme could potentially influence various biochemical reactions .
Cellular Effects
In the context of diabetes, increased α-amylase activity can contribute to the rapid breakdown of complex carbohydrates into glucose . This, in turn, causes a faster rise in blood glucose levels following a meal, worsening hyperglycemia . The compound this compound, by inhibiting α-amylase, could potentially influence these cellular processes .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with the α-amylase enzyme . This binding inhibits the enzyme’s activity, thereby reducing the breakdown of complex carbohydrates into glucose . This results in a more regulated and progressive release of glucose into the circulation .
Temporal Effects in Laboratory Settings
Molecular dynamic simulations indicate the stability of the compound-protein complex .
Metabolic Pathways
Its interaction with the α-amylase enzyme suggests it could influence carbohydrate metabolism .
properties
IUPAC Name |
4-[3-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)azetidin-1-yl]pyrido[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5/c1-3-12-7-21(8-13(12)4-1)14-9-22(10-14)17-15-5-2-6-18-16(15)19-11-20-17/h2,5-6,11-14H,1,3-4,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKEVKVZJUKSTAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2C1)C3CN(C3)C4=NC=NC5=C4C=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.